Cas no 1784831-22-6 (tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate)

• Product Name: tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• CAS No: 1784831-22-6
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• CID: 4616185
• PubChem ID: 105525371
• Update Time: 2025-06-09

tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
• D74069
• tert-butyl 3-bromo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
• CS-0079320
• BS-51819
• 1784831-22-6
• tert-butyl 3-bromo-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate
• tert-Butyl3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• 5-Boc-3-bromo-4,6-dihydro-2H-pyrrolo[3,4-c]pyrazole
• tert-butyl 3-bromo-1H,4H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate

• Inchi： 1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-4-6-7(5-14)12-13-8(6)11/h4-5H2,1-3H3,(H,12,13)
• InChI Key： KGQAIHPYYHKKMN-UHFFFAOYSA-N
• SMILES： BrC1C2=C(CN(C(=O)OC(C)(C)C)C2)NN=1

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2

Additional information on tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

Introduction to Tert-Butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate (CAS No. 1784831-22-6)

Tert-butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1784831-22-6, has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of both bromine and carboxylate functional groups makes it a versatile building block for further chemical modifications, enabling the development of novel therapeutic agents.

The molecular framework of tert-butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate consists of a fused heterocyclic system, which is known to exhibit a wide range of biological activities. Specifically, the pyrrolopyrazole core is a privileged scaffold in medicinal chemistry, often employed in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a bromine atom at the 3-position enhances its reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex molecular architectures. For instance, researchers have leveraged its structural features to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The carboxylate group at the 5-position provides a handle for further derivatization, allowing for the introduction of various pharmacophores that can modulate biological activity.

In the realm of drug discovery, tert-butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate has been explored as a precursor for generating novel small-molecule drugs. Its heterocyclic core is particularly amenable to modifications that can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are critical for optimizing drug-like characteristics and improving therapeutic efficacy. Moreover, the bromine substituent serves as a versatile handle for introducing additional functional groups through palladium-catalyzed reactions, expanding its synthetic utility.

The compound's relevance is further underscored by its incorporation into several ongoing research projects aimed at identifying new therapeutic targets. For example, studies have demonstrated its potential in developing kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The ability to modify its structure allows chemists to tailor the compound's binding interactions with biological targets, thereby enhancing its pharmacological profile.

From a synthetic chemistry perspective, tert-butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate exemplifies the importance of heterocyclic scaffolds in medicinal chemistry. Its structural features enable diverse chemical transformations, making it an invaluable asset in the arsenal of synthetic chemists. The development of efficient synthetic routes to this compound has been instrumental in accelerating the discovery and development of new bioactive molecules.

The growing interest in this compound is also reflected in its increasing demand within academic and industrial research settings. Its versatility as a building block has led to numerous publications detailing its applications in drug design and molecular medicine. As research continues to uncover new biological functions and therapeutic opportunities, the significance of tert-butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate is expected to grow further.

In conclusion, Tert-butyl 3-bromo-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate (CAS No. 1784831-22-6) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative therapeutic agents. As our understanding of biological systems evolves and new synthetic techniques emerge, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery and development.